(1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione

• IUPAC Name: (1R,2S,6R,7S)-9-benzyl-4λ6-thia-9-azatricyclo[5.3.0.02,6]decane 4,4-dioxide
• InChI: InChI=1S/C15H19NO2S/c17-19(18)9-14-12-7-16(8-13(12)15(14)10-19)6-11-4-2-1-3-5-11/h1-5,12-15H,6-10H2/t12-,13+,14+,15-
• InChI Key: HTMYZBOEZOYYSN-PYHGIMPFSA-N
• Canonical SMILES: C1C2C(CN1CC3=CC=CC=C3)C4C2CS(=O)(=O)C4
• Isomeric SMILES: C1[C@@H]2[C@H](CN1CC3=CC=CC=C3)[C@@H]4[C@H]2CS(=O)(=O)C4
• Molecular Formula: C15H19NO2S
• Molecular Weight: 277.4 g/mol

Description

(1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione, also known as BTD, is a heterocyclic compound with a highly complex structure. It has been studied for its potential applications in a variety of scientific fields, including organic synthesis, drug design, and medicinal chemistry. BTD has been found to have a wide range of biochemical and physiological effects, and its unique structure makes it an attractive target for scientific research.

Scientific Research Applications

(1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been studied for its potential applications in a variety of scientific fields, including organic synthesis, drug design, and medicinal chemistry. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been found to be a useful building block for the synthesis of complex molecules, such as peptides, steroids, and terpenes. In addition, (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been used in the synthesis of a variety of drugs, including anti-inflammatory agents, antifungal agents, and antibiotics. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has also been studied for its potential applications as a therapeutic agent, as it has been found to possess anti-bacterial, anti-inflammatory, and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione is not yet fully understood, however, it is believed to interact with a variety of proteins and enzymes in the body. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been found to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has also been found to interact with the enzyme lipoxygenase (LOX), which is involved in the production of leukotrienes, which are inflammatory mediators. In addition, (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been found to interact with the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes and other inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione have been studied extensively. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been found to possess anti-inflammatory, anti-bacterial, and anti-cancer properties. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has also been found to inhibit the activity of lipoxygenase (LOX) and 5-lipoxygenase (5-LOX), which are involved in the production of leukotrienes and other inflammatory mediators. In addition, (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione has been found to possess anti-tumor properties, as it has been found to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The use of (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione in laboratory experiments has a number of advantages and limitations. One of the main advantages of using (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione in laboratory experiments is its high reactivity, which makes it an ideal starting material for the synthesis of complex molecules. In addition, (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione is a highly functionalized compound, which makes it an attractive target for scientific research.
However, there are also some limitations to using (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione in laboratory experiments. (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione is a highly reactive compound, which can be hazardous to work with if not handled properly. In addition, (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione is a highly complex compound, which can make it difficult to synthesize in the laboratory.

Future Directions

The potential future directions of research involving (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione are numerous. One potential future direction is to further investigate its mechanism of action, as this could lead to the development of more effective therapeutic agents. In addition, further research into the biochemical and physiological effects of (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione could lead to the development of more effective drugs. Furthermore, further research into the synthesis of (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione could lead to the development of more efficient methods of synthesis. Finally, further research into the potential applications of (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione in drug design and medicinal chemistry could lead to the development of more effective drugs.

Synthesis Methods

(1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione can be synthesized through a variety of methods, including the use of Grignard reagents, cyclization reactions, and the use of organolithium reagents. The most commonly used method for synthesizing (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione is the use of Grignard reagents. This method involves the reaction of an alkyl Grignard reagent with a suitable aldehyde or ketone in the presence of a Lewis acid, such as boron trifluoride. The reaction produces a highly functionalized cyclic compound, which is then oxidized to form (1R,2S,6R,7S)-9-benzyl-4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione.